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Compound of Interest

Compound Name: 1,2-Benzisoxazole, 3,5,6-trimethyl-

CAS No.: 65685-52-1

Cat. No.: B8661921

Get Quote

Introduction: The Significance of the 1,2-
Benzisoxazole Scaffold
The 1,2-benzisoxazole nucleus is a privileged heterocyclic motif integral to numerous

pharmacologically active compounds.[1] Its structural and electronic properties make it a

versatile building block in drug discovery, contributing to a wide range of biological activities.[2]

Notable pharmaceuticals incorporating this scaffold include the anticonvulsant zonisamide and

the atypical antipsychotic risperidone, highlighting its importance in central nervous system

therapeutics.[1] The synthesis of specifically substituted derivatives, such as 1,2-
Benzisoxazole, 3,5,6-trimethyl-, is of great interest for screening libraries and developing new

chemical entities with tailored therapeutic profiles.

This document provides a detailed, field-proven protocol for the synthesis of 1,2-
Benzisoxazole, 3,5,6-trimethyl-, designed for researchers in medicinal chemistry and drug

development. The methodology is based on a robust and well-established synthetic route

involving the intramolecular cyclization of an o-hydroxyaryl ketoxime, a common and efficient

strategy for constructing the 1,2-benzisoxazole ring system.[1]
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Synthetic Strategy and Mechanistic Rationale
The synthesis of 1,2-Benzisoxazole, 3,5,6-trimethyl- is most efficiently achieved via a two-

step sequence starting from the commercially available 2-hydroxy-4,5-dimethylacetophenone.

The strategy hinges on the formation of an oxime intermediate, followed by a dehydration-

induced cyclization to form the target heterocycle. This represents a classic C-O bond

formation pathway.[3]

Step 1: Oximation. The initial step involves the condensation of the starting ketone with

hydroxylamine. The nucleophilic nitrogen of hydroxylamine attacks the electrophilic carbonyl

carbon of the acetophenone. This is followed by proton transfer and subsequent dehydration to

yield the corresponding ketoxime, 2-hydroxy-4,5-dimethylacetophenone oxime.

Step 2: Dehydrative Cyclization. The key ring-forming step is the intramolecular cyclization of

the oxime. This is facilitated by converting the oxime's hydroxyl group into a better leaving

group. Acetic anhydride is an excellent reagent for this purpose; it acetylates the oxime,

forming an O-acetyl oxime intermediate.[2] The phenolic hydroxyl group then acts as an

intramolecular nucleophile, attacking the imine carbon. The subsequent collapse of the

tetrahedral intermediate and elimination of acetic acid drives the reaction forward, yielding the

stable aromatic 1,2-benzisoxazole ring.
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2-Hydroxy-4,5-dimethylacetophenone

2-Hydroxy-4,5-dimethylacetophenone Oxime

 Step 1: Oximation
 NH₂OH·HCl, NaOAc

 Ethanol, Reflux

1,2-Benzisoxazole, 3,5,6-trimethyl-

 Step 2: Cyclization
 Acetic Anhydride

 Reflux
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Caption: High-level workflow for the synthesis of 1,2-Benzisoxazole, 3,5,6-trimethyl-.

Detailed Experimental Protocol
This protocol is designed as a self-validating system. Each step includes checkpoints and

characterization methods to ensure the integrity of the intermediates and the final product.
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Reagent
Molar Mass
( g/mol )

Amount
Moles
(mmol)

Supplier
Example

Notes

2-Hydroxy-

4,5-

dimethylaceto

phenone

164.20 5.00 g 30.45
Sigma-

Aldrich

Starting

material.

Hydroxylamin

e

Hydrochloride

(NH₂OH·HCl)

69.49 2.54 g 36.54
Acros

Organics

1.2

equivalents.

Sodium

Acetate

(NaOAc)

82.03 4.00 g 48.72
Fisher

Scientific

1.6

equivalents.

Acts as a

mild base.

Ethanol

(95%)
46.07 50 mL - VWR

Solvent for

oximation.

Acetic

Anhydride

(Ac₂O)

102.09 25 mL - J.T. Baker

Reagent and

solvent for

cyclization.

Dichlorometh

ane (DCM)
84.93 ~100 mL - Macron

Extraction

solvent.

Saturated

Sodium

Bicarbonate

(NaHCO₃)

- ~100 mL - -

For

neutralization

wash.

Brine - ~50 mL - -
For final

wash.

Anhydrous

Magnesium

Sulfate

(MgSO₄)

120.37 ~5 g -
EMD

Millipore
Drying agent.
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Step-by-Step Procedure
Part A: Synthesis of 2-Hydroxy-4,5-dimethylacetophenone Oxime (Intermediate)

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 2-hydroxy-4,5-dimethylacetophenone (5.00 g, 30.45 mmol),

hydroxylamine hydrochloride (2.54 g, 36.54 mmol), sodium acetate (4.00 g, 48.72 mmol),

and ethanol (50 mL).

Reaction Execution: Heat the mixture to reflux with vigorous stirring. The solids will gradually

dissolve.

Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 4:1

Hexane:Ethyl Acetate solvent system. The starting ketone should have a higher Rf value

than the more polar oxime product. The reaction is typically complete within 2-3 hours.

Work-up: Once the starting material is consumed, allow the reaction mixture to cool to room

temperature. Pour the mixture into 200 mL of ice-cold deionized water. A white precipitate of

the oxime will form.

Isolation: Collect the solid product by vacuum filtration, washing the filter cake with cold

water (2 x 30 mL).

Drying: Dry the isolated white solid under vacuum to a constant weight. The product is

typically of sufficient purity for the next step without further purification. Expected yield:

>90%.

Part B: Synthesis of 1,2-Benzisoxazole, 3,5,6-trimethyl- (Final Product)

Reaction Setup: Place the dried 2-hydroxy-4,5-dimethylacetophenone oxime from Part A into

a 100 mL round-bottom flask with a stir bar and reflux condenser. Add acetic anhydride (25

mL).

Reaction Execution: Heat the mixture to a gentle reflux (approx. 140 °C) with stirring. The

solid will dissolve as the reaction proceeds.
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Monitoring: Monitor the reaction by TLC (4:1 Hexane:Ethyl Acetate). The oxime intermediate

is more polar than the final benzisoxazole product. The reaction is generally complete in 3-4

hours.[2][3]

Work-up: After cooling to room temperature, carefully pour the reaction mixture into 250 mL

of an ice-water slurry with stirring. Stir for 30 minutes to hydrolyze any remaining acetic

anhydride.

Neutralization & Extraction: Carefully neutralize the aqueous mixture by the slow addition of

saturated sodium bicarbonate solution until effervescence ceases (pH ~7-8). Transfer the

mixture to a separatory funnel and extract the product with dichloromethane (3 x 40 mL).

Washing & Drying: Combine the organic extracts and wash sequentially with saturated

sodium bicarbonate solution (1 x 50 mL) and brine (1 x 50 mL). Dry the organic layer over

anhydrous magnesium sulfate.

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure

using a rotary evaporator. The crude product, a light-yellow solid or oil, can be purified by

recrystallization from a suitable solvent (e.g., ethanol/water or hexane) or by flash column

chromatography on silica gel.

Trustworthiness: Product Validation and Quality
Control
Ensuring the identity and purity of the synthesized compound is paramount. A combination of

chromatographic and spectroscopic methods provides a self-validating system for the final

product.

Thin-Layer Chromatography (TLC): A single spot on a TLC plate in an appropriate solvent

system (e.g., 4:1 Hexane:Ethyl Acetate) is a good initial indicator of purity.

Melting Point: A sharp melting point range for the purified solid is indicative of high purity.

Spectroscopic Analysis: Unambiguous structural confirmation is achieved through a suite of

spectroscopic techniques.
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Analytical Technique
Expected Results for 1,2-Benzisoxazole,
3,5,6-trimethyl-

¹H NMR (400 MHz, CDCl₃)

δ (ppm): ~7.3 (s, 1H, Ar-H7), ~7.2 (s, 1H, Ar-

H4), ~2.5 (s, 3H, C3-CH₃), ~2.4 (s, 3H, C5-

CH₃), ~2.3 (s, 3H, C6-CH₃). The exact chemical

shifts of aromatic protons are indicative of the

substitution pattern.

¹³C NMR (100 MHz, CDCl₃)

δ (ppm): ~163 (C7a), ~159 (C3), ~140 (C5),

~135 (C6), ~121 (C3a), ~118 (C4), ~110 (C7),

~15 (C3-CH₃), ~21 (C5-CH₃), ~20 (C6-CH₃).

Signals confirm the carbon backbone and

substitution.

Mass Spec. (EI)

m/z: Calculated for C₁₀H₁₁NO: 161.08. Found:

161 [M]⁺. Confirms the molecular weight of the

target compound.

IR (ATR)

ν (cm⁻¹): ~1620-1640 (C=N stretch), ~1580-

1600 (C=C aromatic stretch), no broad O-H

stretch from the oxime or phenol starting

materials. Confirms the formation of the

isoxazole ring and loss of hydroxyl groups.

Troubleshooting and Optimization
Low yields or incomplete reactions can occur. A logical approach to troubleshooting is

essential.
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Diagnostic Checks

Potential Solutions

Low Yield or Incomplete Reaction

Verify Purity of Starting Materials
(Ketone & Oxime)

Check Reagent Quality
(e.g., Anhydrous Ac₂O)

Confirm Reaction Conditions
(Temp, Time)

Optimize Work-up pH
and Extraction Solvent

If product is lost during work-up

Purify Oxime Intermediate
(Recrystallization)

Use Freshly Opened or
Distilled Reagents

Increase Reaction Time or
Slightly Elevate Temperature

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting common issues in the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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